
Personal protective equipment for handling 3-
Chloro-4-hydroxybenzoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzoic acid

Cat. No.: B146295 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-4-hydroxybenzoic Acid
This guide provides immediate, essential safety and logistical information for handling 3-
Chloro-4-hydroxybenzoic acid in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Classification
3-Chloro-4-hydroxybenzoic acid is classified as a hazardous substance. The primary routes

of exposure are inhalation, skin contact, and eye contact. The compound is a known irritant.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".
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The following table summarizes the key quantitative data for 3-Chloro-4-hydroxybenzoic
acid.

Property Value Source(s)

Molecular Formula C7H5ClO3 [1]

Molecular Weight 172.56 g/mol [1]

Physical State Powder / Solid [2]

Appearance Light cream [2]

Melting Point 168 - 172 °C (334.4 - 341.6 °F) [2]

GHS Hazard Codes H315, H319, H335

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[1]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following personal protective equipment guidelines is mandatory to

ensure personal safety when handling 3-Chloro-4-hydroxybenzoic acid.

1. Engineering Controls:

Work in a well-ventilated area.[3]

Use a chemical fume hood or other local exhaust ventilation to minimize dust and vapor

exposure.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

2. Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's

29 CFR 1910.133 or European Standard EN166.[2][3]
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Skin Protection:

Wear appropriate protective gloves to prevent skin contact.[2][3] Inspect gloves prior to

use.

Wear a lab coat or other protective clothing to prevent skin exposure.[2][3]

Respiratory Protection:

For nuisance levels of dust, a dust mask (type N95 or equivalent) is recommended.

If significant dust is generated, use a NIOSH/MSHA-approved respirator.[2]

Operational Handling Plan
Preparation:

Read and understand the Safety Data Sheet (SDS) for 3-Chloro-4-hydroxybenzoic acid
before beginning work.

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Confirm the functionality of safety equipment such as fume hoods, eyewash stations, and

safety showers.

Handling:

Avoid the formation of dust and aerosols.[4]

Weigh and transfer the chemical in a fume hood.

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe in dust or vapors.[2]

Wash hands thoroughly after handling the chemical.[2]
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2][5] Seek immediate medical attention.[2][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing and shoes.[2][5] Get medical attention if irritation

develops or persists.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration.[2][5] Seek immediate medical attention.[2][5]

Ingestion: Do not induce vomiting. Drink plenty of water.[2][5] Never give anything by mouth

to an unconscious person.[2][5] Call a physician immediately.[5]

Disposal Plan
Waste Collection:

Collect all waste material, including any contaminated PPE, in a suitable, labeled, and tightly

sealed container for disposal.

Disposal Procedure:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Waste should be handled by a licensed professional waste disposal service.

Do not allow the chemical to enter drains or waterways.[6]

PPE Workflow Diagram
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Caption: PPE workflow for handling 3-Chloro-4-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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